Cas no 57022-42-1 (L-Alanine, N-methoxy- (9CI))

• Product Name: L-Alanine, N-methoxy- (9CI)
• CAS No: 57022-42-1
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 946348
• PubChem ID: 18330768
• Update Time: 2025-06-08

L-Alanine, N-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-methoxy- (9CI)
• AKOS006381839
• SCHEMBL64551
• 57022-42-1

• Inchi： 1S/C4H9NO3/c1-3(4(6)7)5-8-2/h3,5H,1-2H3,(H,6,7)
• InChI Key： RBGBQMOBKHHECH-UHFFFAOYSA-N
• SMILES： O(C)NC(C(=O)O)C

Computed Properties

• Exact Mass: 119.058243149g/mol
• Monoisotopic Mass: 119.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine, N-methoxy- (9CI)

L-Alanine, N-methoxy- (9CI): An Overview of a Versatile Compound (CAS No. 57022-42-1)

L-Alanine, N-methoxy- (9CI), with the CAS number 57022-42-1, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of the amino acid L-alanine, characterized by the presence of a methoxy group on the nitrogen atom. Its unique structure and properties make it an important intermediate in various synthetic pathways and a valuable tool in the development of novel drugs and therapeutic agents.

The chemical structure of L-Alanine, N-methoxy- consists of a central carbon atom bonded to an amino group (-NH₂), a carboxyl group (-COOH), and a methyl group (-CH₃). The methoxy group (-OCH₃) is attached to the nitrogen atom, which imparts distinct chemical properties to the molecule. This structural feature enhances its solubility and reactivity, making it suitable for a wide range of applications in organic synthesis and drug discovery.

In recent years, L-Alanine, N-methoxy- has gained attention for its potential in the synthesis of bioactive compounds. One notable application is in the development of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. Peptidomimetics are increasingly used in drug design due to their improved stability, bioavailability, and reduced susceptibility to enzymatic degradation. The methoxy group in L-Alanine, N-methoxy- can enhance the conformational rigidity of peptidomimetic structures, leading to improved binding affinity and selectivity for target proteins.

Research published in the Journal of Medicinal Chemistry highlights the use of L-Alanine, N-methoxy- in the synthesis of novel inhibitors for protein-protein interactions (PPIs). PPIs are critical for many biological processes, including signal transduction and cell regulation. Inhibiting specific PPIs can be a promising strategy for treating various diseases, such as cancer and neurodegenerative disorders. The study demonstrates that derivatives of L-Alanine, N-methoxy- can effectively disrupt PPIs by binding to key residues on protein surfaces.

Beyond its role in peptidomimetic synthesis, L-Alanine, N-methoxy- has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The methoxy group in L-Alanine, N-methoxy- can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug moiety. This approach can improve drug delivery and reduce side effects by targeting specific tissues or cells.

The safety profile of L-Alanine, N-methoxy- is another important consideration in its application. Studies have shown that it exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound used in drug development, thorough toxicological evaluations are essential to ensure its safety for human use.

In conclusion, L-Alanine, N-methoxy- (9CI), with CAS number 57022-42-1, is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the synthesis of bioactive compounds, peptidomimetics, and prodrugs. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development.